Cas no 167114-91-2 (Autocamtide-2-Related Inhibitory Peptide)

• Product Name: Autocamtide-2-Related Inhibitory Peptide
• CAS No: 167114-91-2
• MF: C₈₀H₁₄₃F₃N₂₂O₂₂
• MW: 1822.12084984779
• MDL: MFCD17215342
• CID: 213173
• PubChem ID: 329770854
• Update Time: 2025-06-15

Autocamtide-2-Related Inhibitory Peptide Chemical and Physical Properties

Names and Identifiers

• L-Leucine,L-lysyl-L-lysyl-L-alanyl-L-leucyl-L-arginyl-L-arginyl-L-glutaminyl-L-a-glutamyl-L-alanyl-L-valyl-L-a-aspartyl-L-alanyl-
• Autocamtide 2-related inhibitory peptide
• Autocamtide-2-Related Inhibitory Peptide
• H-Lys-Lys-Ala-Leu-Arg-Arg-Gln-Glu-Ala-Val-Asp-Ala-Leu-OH
• L-Leucine,L-lysyl-L-lysyl-L-alanyl-L-leucyl-L-arginyl-L-arginyl-L-glutaminyl-L-a-glutamyl-L-al...
• L-Leucine,L-lysyl-L-lysyl-L-alanyl-L-leucyl-L-arginyl-L-arginyl-L-glutaminyl-L-a-glutamyl-L-alanyl-L-valyl-L-a-aspartyl-L-ala
• AIP [Ala9]-Autocamtide 2
• AIP
• [Ala9]-Autocamtide 2
• ALP
• ILC
• CCL27
• ESKINE
• Alk Phos
• Skinkine
• FLJ10774
• CTACK HUMAN
• DKFZp434C116
• KKALRRQEAVDAL
• (ALA9)-AUTOCAMTIDE-2
• ALS9 AUTOCAMTIDE 2
• Anti-Rabbit IgG (H+L)-Alkaline Phosphatase antibody produced in donkey
• Anti-Mouse IgG (H+L)-Alkaline Phosphatase antibody produced in chicken
• Anti-Mouse IgG (H+L), F(ab′)2 fragment, highly cross adsorbed-Alkaline Phosphatase antibody produced in goat
• Anti-Mouse IgG (H+L), highly cross adsorbed-Alkaline Phosphatase antibody produced in donkey
• Anti-Mouse IgG (H+L)-Alkaline Phosphatase antibody produced in rabbit

• MDL： MFCD17215342
• Inchi： 1S/C78H142N22O20.C2HF3O2/c1-11-12-13-14-15-16-17-18-19-20-21-32-60(102)91-50(28-22-24-37-79)69(112)92-51(29-23-25-38-80)67(110)88-47(8)64(107)97-56(41-44(2)3)74(117)94-53(31-27-40-87-78(84)85)70(113)93-52(30-26-39-86-77(82)83)71(114)95-54(33-35-59(81)101)72(115)96-55(34-36-61(103)104)68(111)89-49(10)66(109)100-63(46(6)7)75(118)98-57(43-62(105)106)73(116)90-48(9)65(108)99-58(76(119)120)42-45(4)5;3-2(4,5)1(6)7/h44-58,63H,11-43,79-80H2,1-10H3,(H2,81,101)(H,88,110)(H,89,111)(H,90,116)(H,91,102)(H,92,112)(H,93,113)(H,94,117)(H,95,114)(H,96,115)(H,97,107)(H,98,118)(H,99,108)(H,100,109)(H,103,104)(H,105,106)(H,119,120)(H4,82,83,86)(H4,84,85,87);(H,6,7)/t47-,48-,49-,50-,51-,52-,53-,54-,55-,56-,57-,58-,63-;/m0./s1
• InChI Key： YIUUQMNJOVWRNY-HAOWUBAKSA-N
• SMILES： [C@H](CCCNC(=N)N)(C(N[C@@H](CCC(=O)N)C(=O)N[C@@H](CCC(=O)O)C(=O)N[C@@H](C)C(=O)N[C@@H](C(C)C)C(=O)N[C@@H](CC(=O)O)C(=O)N[C@@H](C)C(=O)N[C@H](C(=O)O)CC(C)C)=O)NC(=O)[C@H](CCCNC(=N)N)NC(=O)[C@H](CC(C)C)NC(=O)[C@H](C)NC(=O)[C@H](CCCCN)NC(=O)[C@H](CCCCN)NC(=O)CCCCCCCCCCCCC.C(F)(F)(F)C(=O)O

Computed Properties

• Exact Mass: 1821.07000

Experimental Properties

• Solubility: H2O: soluble
• PSA: 746.43000
• LogP: 8.46970
• Solubility: Soluble to 1 mg/ml in water

Autocamtide-2-Related Inhibitory Peptide Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 20/21/22-36-11
• Safety Instruction： S22; S24/25; S26
• Hazardous Material Identification：
• Risk Phrases：R20/21/22; R36
• Storage Condition：−20°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic Polymers Polypeptides Polypeptides
• Solvents and Organic Chemicals Organic Compounds Organic Polymers Polypeptides

Additional information on Autocamtide-2-Related Inhibitory Peptide

Autocamtide-2-Related Inhibitory Peptide (CAS No. 167114-91-2): An Overview of Its Role in Neurological Research and Therapeutic Potential

Autocamtide-2-Related Inhibitory Peptide (CAS No. 167114-91-2) is a synthetic peptide that has garnered significant attention in the field of neurobiology and pharmacology due to its unique properties and potential therapeutic applications. This peptide, also known as AIP, is derived from the autocamtide-2 sequence and has been extensively studied for its ability to modulate calcium/calmodulin-dependent protein kinase II (CaMKII) activity. CaMKII is a key enzyme involved in various cellular processes, including synaptic plasticity, learning, and memory formation.

The structure of Autocamtide-2-Related Inhibitory Peptide consists of a sequence of amino acids that specifically target the regulatory domain of CaMKII. This interaction leads to the inhibition of CaMKII activity, making AIP a valuable tool for researchers investigating the role of this enzyme in neurological disorders. Recent studies have highlighted the potential of AIP in treating conditions such as Alzheimer's disease, epilepsy, and other neurodegenerative disorders.

In the context of Alzheimer's disease, research has shown that AIP can reduce the hyperphosphorylation of tau protein, a hallmark of the disease. By inhibiting CaMKII, AIP helps to stabilize microtubules and prevent the formation of neurofibrillary tangles, which are associated with neuronal dysfunction and cell death. This mechanism suggests that AIP could be a promising therapeutic agent for slowing the progression of Alzheimer's disease.

Epilepsy is another area where Autocamtide-2-Related Inhibitory Peptide has shown potential. Studies have demonstrated that AIP can reduce seizure frequency and severity by modulating CaMKII activity in the brain. This effect is particularly significant given that current antiepileptic drugs often have limited efficacy and can cause significant side effects. The ability of AIP to target specific pathways involved in seizure activity makes it an attractive candidate for developing more effective and safer treatments.

Beyond its therapeutic applications, AIP is also a valuable research tool for understanding the molecular mechanisms underlying various neurological processes. For instance, it has been used to study the role of CaMKII in synaptic plasticity, which is crucial for learning and memory formation. By inhibiting CaMKII activity with AIP, researchers can gain insights into how this enzyme contributes to these processes and identify potential targets for intervention.

The development of Autocamtide-2-Related Inhibitory Peptide as a therapeutic agent is an ongoing process. Clinical trials are currently underway to evaluate its safety and efficacy in human subjects. Preliminary results from these trials have been promising, with AIP demonstrating good tolerability and a favorable safety profile. However, further research is needed to fully understand its long-term effects and potential side effects.

In addition to its direct therapeutic applications, AIP has also been explored for its use in combination with other treatments. For example, combining AIP with existing drugs or other peptides may enhance their effectiveness or reduce their side effects. This approach could lead to more personalized and effective treatment strategies for neurological disorders.

The future of Autocamtide-2-Related Inhibitory Peptide looks promising as researchers continue to uncover new applications and refine its use in both research and clinical settings. Its unique ability to modulate CaMKII activity makes it a valuable tool for advancing our understanding of neurological processes and developing new treatments for a range of disorders.